Ethyl 4-(2-((2-methoxyphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-(2-methoxyanilino)-2-oxoacetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H23N3O5/c1-3-25-17(23)20-10-8-12(9-11-20)18-15(21)16(22)19-13-6-4-5-7-14(13)24-2/h4-7,12H,3,8-11H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: AHIOILJCBCSVNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H23N3O5
• Molecular Weight: 349.4 g/mol

Description

Ethyl 4-(2-((2-methoxyphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Reactions

Alkoxycarbonylpiperidines as N-nucleophiles in Palladium-Catalyzed Aminocarbonylation : Piperidines with ester functionality, including compounds similar to "Ethyl 4-(2-((2-methoxyphenyl)amino)-2-oxoacetamido)piperidine-1-carboxylate," have been used as N-nucleophiles in the palladium-catalyzed aminocarbonylation of iodobenzene and iodoalkenes. This process facilitates the formation of carboxamides and ketocarboxamides, highlighting the compound's role in synthetic organic chemistry (Takács et al., 2014).

Microwave-Assisted Amidation : The microwave-assisted treatment of related ethyl piperidine carboxylates with primary amines produces carboxamides in good yields. This method demonstrates the compound's utility in efficient and rapid synthetic processes (Milosevic et al., 2015).